Cas no 5857-96-5 (3,5-diamino-4-hydroxybenzenesulfonic acid)
5857-96-5 structure
Product Name:3,5-diamino-4-hydroxybenzenesulfonic acid
CAS No:5857-96-5
MF:C6H8N2O4S
MW:204.203720092773
CID:948728
PubChem ID:18398331
Update Time:2025-04-19
3,5-diamino-4-hydroxybenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diamino-4-hydroxybenzenesulfonic acid
- 2.6-Diamino-phenol-sulfonsaeure-(4)
- 3,5-diamino-4-hydroxy-benzenesulfonic acid
- 3,5-Diamino-4-hydroxy-benzolsulfonsaeure
- DTXSID70593373
- 5857-96-5
- DB-293888
- SCHEMBL4649751
- 3,5-Diamino-4-hydroxybenzene-1-sulfonic acid
-
- Inchi: 1S/C6H8N2O4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,7-8H2,(H,10,11,12)
- InChI Key: IEUBLHQHYNBJED-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=C(C=1)N)O)N)(=O)(=O)O
Computed Properties
- Exact Mass: 204.02000
- Monoisotopic Mass: 204.02047791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 135.02000
- LogP: 2.04650
3,5-diamino-4-hydroxybenzenesulfonic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5857-96-5 (3,5-diamino-4-hydroxybenzenesulfonic acid) Related Products
- 2592-14-5(4-amino-3-hydroxybenzene-1-sulfonic acid)
- 98-37-3(3-Amino-4-hydroxybenzenesulfonic acid)
- 567-13-5(1-Naphthalenesulfonicacid, 3-amino-4-hydroxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk